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Compound of Interest

Compound Name: Cryptocyanine iodide

CAS No.: 12655-94-6

Cat. No.: B8074905

Get Quote

Executive Summary
Cryptocyanine iodide (DCI) is a cationic cyanine dye historically significant as a Q-switching

saturable absorber for ruby lasers (

nm) and currently utilized in fluorescence microscopy and solvatochromic studies.[1]

Its utility depends critically on solvent choice.[1] As an ionic salt with a hydrophobic

polymethine chain, DCI exhibits amphiphilic solubility behavior: it requires polar organic

solvents to dissociate the iodide ion and solvate the cationic chromophore, yet it is insoluble in

non-polar hydrocarbons and sparingly soluble in pure water.

Key Operational Constraint: DCI is photolabile. Solubility protocols must be integrated with

light-protection strategies to prevent rapid photodegradation.[1]
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Property Specification

IUPAC Name 1,1'-Diethyl-4,4'-carbocyanine iodide

CAS Number 4727-50-8

Molecular Formula

Molecular Weight 480.39 g/mol

Appearance Dark green/metallic crystalline powder

Absorption Max (

)
~709 nm (Ethanol)

Molar Extinction (

)

M⁻¹cm⁻¹ (at

in Ethanol)

Solvent Compatibility Matrix
The following matrix categorizes solvents based on their ability to dissolve DCI and maintain

solution stability.

Solubility Data Table
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Solvent Class
Specific
Solvent

Solubility
Rating

Primary
Application

Notes

Alcohols Ethanol (Abs.) Excellent
Spectroscopy /

Stock Solutions

Preferred

solvent.[1] Low

toxicity, good

stability.[1]

Methanol Excellent
Q-Switching /

Lasers

High solubility,

but higher

volatility.[1]

Polar Aprotic DMSO High
Long-term

Storage

Induces

bathochromic

(red) shift.[1]

High boiling

point.[1]

DMF High Synthesis

Good solubility,

but difficult to

remove.[1]

Polyols Ethylene Glycol Moderate
Viscous Laser

Jets

Used to dampen

mechanical noise

in dye jets.[1]

Chlorinated Chloroform Low/Moderate
Partitioning

Studies

Variable stability;

often requires

trace alcohol.[1]

Non-Polar Hexane/Toluene Insoluble N/A

Causes dye

precipitation/aggr

egation.[1]

Aqueous Water Poor
Biological

Imaging

Requires organic

co-solvent (e.g.,

5-10% DMSO) to

prevent

aggregation.[1]
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Mechanistic Insight: Solvatochromism
DCI exhibits positive solvatochromism. In more polar solvents (like DMSO), the excited state is

stabilized relative to the ground state, causing a red shift in the absorption spectrum.[2]

Conversely, in less polar environments, the dye may form H-aggregates (blue-shifted, non-

fluorescent stacks) or J-aggregates (red-shifted, narrow band), significantly altering optical

performance.[1]

Experimental Protocol: Preparation of Stable Stock
Solutions
Objective: Prepare a

stock solution in Ethanol. Safety: DCI is an irritant.[1] Wear nitrile gloves and work under low-
light conditions (amber glassware).[1]

Workflow Diagram (DOT)

Weighing
(Dark Room)

Add Solvent
(Ethanol/DMSO) 0.48 mg/mL

Sonication
(3-5 mins, <30°C)

 Vortex first Syringe Filter
(0.2 µm PTFE)

 Remove particulates

QC Check
(UV-Vis Abs)

 Dilute 1:100

 If QC Fail
Storage

(-20°C, Dark)
 If QC Pass

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing optical-grade Cryptocyanine Iodide solutions.

Step-by-Step Methodology
Calculations:

Target Concentration:

Target Volume:

Mass Required:

[1]
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Weighing:

Weigh the powder into an amber scintillation vial.

Note: Static electricity can be an issue.[1] Use an anti-static gun if the powder disperses.

Dissolution:

Add

of spectroscopic grade Ethanol (or DMSO).[1]

Vortex for 30 seconds.

Sonicate in a water bath for 5 minutes. Critical: Ensure water temperature does not

exceed 30°C to prevent thermal degradation.[1]

Filtration (Self-Validating Step):

Pass the solution through a 0.2 µm PTFE syringe filter.

Why? Undissolved micro-crystals act as scattering centers in laser cavities, ruining Q-

switching efficiency.[1]

Quality Control (QC):

Take a

aliquot and dilute into

ethanol (1:100 dilution).

Measure Absorbance (

) at

(709 nm).[1][3]

Validation Logic: Calculate concentration using Beer-Lambert Law (
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).[1]

Success Criteria: Calculated

should be within ±5% of expected

.[1]

Logic of Solvent Selection
Selecting the right solvent is a trade-off between solubility, stability, and application

requirements.[1]

Select Application

Q-Switching / Laser Cavity Bio-Imaging / StainingLong-Term Stock

Methanol

High volatility required

Ethanol

General purpose

DMSO (5%) + Buffer

Aqueous compatibilityShort term (<1 week)

Anhydrous DMSO

Max stability

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on experimental end-use.

Troubleshooting & Stability
Common Failure Modes

Photobleaching:

Symptom:[1][4][5][6][7][8] Solution turns from dark green/blue to pale yellow or clear.[1]

Cause: Oxidation of the polymethine chain upon exposure to ambient light.
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Remedy: Store exclusively in amber glass or foil-wrapped containers.

Precipitation (Dimerization):

Symptom:[1][4][5][6][7][8] Loss of fluorescence; appearance of a blue-shifted absorption

shoulder (~600-650 nm).[1]

Cause: Formation of H-aggregates at high concentrations (>5 mM) or in presence of

water.[1]

Remedy: Sonicate; add a disaggregating agent (e.g., Triton X-100) if compatible; switch to

pure organic solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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